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Compound of Interest

Compound Name: 2-Methoxytetrahydropyran

Cat. No.: B1197970

An In-depth Technical Guide to 2-
Methoxytetrahydropyran

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 2-Methoxytetrahydropyran (CAS
6581-66-4), a versatile chemical intermediate utilized in a variety of synthetic applications,
including pharmaceuticals, agrochemicals, and materials science.[1] Its structure, featuring a
tetrahydropyran ring with a methoxy group at the 2-position, imparts unique reactivity, making it
a valuable building block in organic chemistry.[1]

Core Ildentification and Molecular Structure

2-Methoxytetrahydropyran is a cyclic ether with the systematic IUPAC name 2-
methoxyoxane.[2]

CAS Number: 6581-66-4[1][2][3][4][5][6]

Molecular Formula: CeH1202[2][3][4][5][6]

Molecular Weight: 116.16 g/mol [3][4][5][6][7]

SMILES: COC1CCCCO1[2][6]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1197970?utm_src=pdf-interest
https://www.benchchem.com/product/b1197970?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/understanding-2-methoxytetrahydropyran-properties-uses-synthesis-zm
https://www.nbinno.com/article/other-organic-chemicals/understanding-2-methoxytetrahydropyran-properties-uses-synthesis-zm
https://www.benchchem.com/product/b1197970?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxytetrahydropyran
https://www.nbinno.com/article/other-organic-chemicals/understanding-2-methoxytetrahydropyran-properties-uses-synthesis-zm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxytetrahydropyran
https://wap.guidechem.com/dictionary/en/6581-66-4.html
https://www.scbt.com/p/2-methoxytetrahydropyran-6581-66-4
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6194233.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/343455
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxytetrahydropyran
https://wap.guidechem.com/dictionary/en/6581-66-4.html
https://www.scbt.com/p/2-methoxytetrahydropyran-6581-66-4
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6194233.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/343455
https://wap.guidechem.com/dictionary/en/6581-66-4.html
https://www.scbt.com/p/2-methoxytetrahydropyran-6581-66-4
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6194233.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/343455
https://pubchem.ncbi.nlm.nih.gov/compound/s_-2-Methoxytetrahydropyran
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxytetrahydropyran
https://www.sigmaaldrich.com/US/en/product/aldrich/343455
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e InChl Key: XTDKZSUYCXHXJM-UHFFFAOY SA-N[2][6]

The molecule consists of a six-membered saturated ring containing one oxygen atom (a
tetrahydropyran ring), substituted with a methoxy group (-OCHs) at the carbon atom adjacent to
the ring oxygen.

Physicochemical and Spectroscopic Data

The following table summarizes the key quantitative data for 2-Methoxytetrahydropyran,
facilitating easy reference and comparison for experimental planning.

Property Value Reference(s)
Appearance Colorless to light yellow liquid [1][5]1[8]
Boiling Point 128-129 °C (at 760 mm Hg) [11[3]1[5][6]
Density 0.963 g/mL at 25 °C [31[5][6]
Refractive Index (n2°/D) 1.425 [3][5][6]

Flash Point 25 °C (77 °F) - closed cup [5]1[6]

Purity Typically >98% [1]

Experimental Protocols

A common and efficient method for the synthesis of 2-Methoxytetrahydropyran involves the
acid-catalyzed addition of methanol to 2,3-dihydropyran.[5]

Synthesis of 2-Methoxytetrahydropyran from 2,3-Dihydropyran[5]
o Materials:

o 2,3-Dihydropyran (84.0 g, 1.0 mole)

o Methanol (32.0 g, 1.0 mole)

o Concentrated Hydrochloric Acid (1 mL)
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o Sodium Hydroxide pellets

e Procedure:

[e]

To a flask equipped with a magnetic stirrer, add 84.0 g (1.0 mole) of 2,3-dihydropyran.
o Add 1 mL of concentrated hydrochloric acid to the flask.

o Slowly add 32.0 g (1.0 mole) of methanol to the stirred mixture. The reaction is
exothermic, so the addition rate should be controlled to maintain a safe temperature.

o Continue stirring the reaction mixture for 3 hours at room temperature.

o After the reaction is complete, add a few pellets of sodium hydroxide to neutralize the acid
and make the mixture basic.

o The product can be purified directly by distillation of the mixture.
o Collect the fraction boiling at approximately 125 °C (at 760 mm Hg).
o Expected Yield: 98.6 g (85%)

Reaction Workflow Visualization

The synthesis of 2-Methoxytetrahydropyran can be visualized as a straightforward two-step
process: an acid-catalyzed addition followed by a neutralization and purification step.

(Z,S—Dihydropyran + MethanoD

Exothermic Addition
[ttt (3 hours)

Neutralization
(NaOH)

Distillation 2-Methoxytetrahydropyran

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Methoxytetrahydropyran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [2-Methoxytetrahydropyran CAS number and molecular
structure]. BenchChem, [2025]. [Online PDF]. Available at:
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and-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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